Cas no 68634-03-7 (Methyl 1-Oxoindan-6-carboxylate)

Methyl 1-Oxoindan-6-carboxylate Properties

Names and Identifiers

• Methyl 3-oxo-2,3-dihydro-1H-indene-5-carboxylate
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-3-oxo-, methyl ester
• methyl 3-oxo-1,2-dihydroindene-5-carboxylate
• 6-METHOXYCARBONYL-1-INDANONE
• Methyl 1-oxoindan-6-carboxylate
• AMOT0809
• methyl 3-oxo-5-indanecarboxylate
• YDOOCAKREHMAEB-UHFFFAOYSA-N
• BCP15210
• EBD590377
• 0597AC
• FCH1185368
• AK120681
• 3-Oxo-indan-5-carboxylic
• 6-methoxycarbonyl-1-indanone
• SCHEMBL484748
• AM9413
• Methyl 3-oxo-1,2-dihydroindene-5-carboxylate
• FT-0742454
• A867008
• SY242992
• AS-42154
• Methyl3-oxo-2,3-dihydro-1H-indene-5-carboxylate
• DTXSID70435269
• CS-D0130
• 68634-03-7
• AC-31627
• AKOS016011467
• MFCD12761546
• Methyl 3-Oxo-2,3-dihydro-1H-indene-5-carboxylate; Methyl 1-Indanone-6-carboxylate
• DA-03604
• +Expand

• MDL： MFCD12761546
• InChIKey： YDOOCAKREHMAEB-UHFFFAOYSA-N
• Inchi： 1S/C11H10O3/c1-14-11(13)8-3-2-7-4-5-10(12)9(7)6-8/h2-3,6H,4-5H2,1H3
• SMILES： O=C1C2C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 190.062994177g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.062994177g/mol
• Heavy Atom Count: 14
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4